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Compound of Interest

Compound Name: Prc200-SS

Cat. No.: B1257460

For researchers, scientists, and drug development professionals handling the experimental
triple reuptake inhibitor Prc200-SS, ((1S,2S)-3-(Methylamino)-2-naphthalen-2-yl-1-
phenylpropan-1-ol), ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. Due to its nature as a potent investigational drug with observed
kidney toxicity in preclinical studies, Prc200-SS and any materials contaminated with it must be
treated as hazardous chemical waste. Adherence to strict disposal protocols is essential to
mitigate risks to personnel and the environment.

Immediate Safety and Disposal Overview

Disposal of Prc200-SS requires a multi-step process involving proper segregation,
containment, labeling, and transfer to a certified hazardous waste facility. Under no
circumstances should Prc200-SS or its containers be disposed of in regular trash or flushed
down the drain. The following table summarizes the key quantitative data and considerations
for the disposal process.
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Parameter

Guideline

Rationale

Waste Classification

Hazardous Chemical Waste

Prc200-SS is an experimental

drug with known toxicity.

Container Type

Leak-proof, chemically
compatible container with a

screw-top lid.

To prevent spills and exposure.

Container Labeling

"Hazardous Waste," full
chemical name, and hazard

pictograms.

To clearly identify the contents

and associated risks.

Storage Limit

Do not exceed 55 gallons in a

Satellite Accumulation Area.

Regulatory compliance and

safety.

Disposal Method

Incineration via a licensed
hazardous waste disposal

facility.

To ensure complete
destruction of the active

compound.

Experimental Protocol for Disposal

The following is a detailed methodology for the proper disposal of Prc200-SS and associated
contaminated materials within a laboratory setting. This protocol is based on general best

practices for hazardous chemical waste management.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety goggles, and nitrile gloves, at all

times when handling Prc200-SS waste.

2. Waste Segregation:

» Designate a specific, clearly labeled hazardous waste container for all Prc200-SS waste.

e This includes:

o Unused or expired Prc200-SS.
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o Any solutions containing Prc200-SS.

o Contaminated lab supplies (e.qg., pipette tips, vials, gloves, bench paper).

Do not mix Prc200-SS waste with other waste streams, such as regular trash, sharps, or
biohazardous waste.

. Containerization:

Use a primary container that is compatible with Prc200-SS and any solvents used. A high-
density polyethylene (HDPE) or glass container with a secure, screw-top lid is
recommended.

For liquid waste, do not fill the container to more than 90% capacity to allow for expansion.
Place the primary container in a secondary containment bin to prevent spills.
. Labeling:
Immediately label the waste container with a "Hazardous Waste" tag.
The label must include:

o The full chemical name: "(1S,2S)-3-(Methylamino)-2-naphthalen-2-yl-1-phenylpropan-1-ol
(Prc200-SS)".

o The approximate concentration and quantity of the waste.
o The date the waste was first added to the container.

o The appropriate hazard pictograms (e.g., "Health Hazard," "Exclamation Mark" for acute
toxicity).

. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).
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The SAA should be in a well-ventilated area, away from general laboratory traffic and
incompatible chemicals.

(o]

. Disposal Request and Pickup:

Once the waste container is full or is no longer being added to, submit a hazardous waste
pickup request to your institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for scheduling a pickup. EHS will then transport
the waste to a licensed hazardous waste disposal facility for incineration.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Prc200-SS.
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Start: Prc200-SS Waste Gen@

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Prc200-SS & Contaminated Items)

3. Containerize in a Labeled,
Leak-Proof Container

4. Affix Hazardous Waste Label
(Chemical Name, Date, Hazards)

5. Store in Designated
Satellite Accumulation Area

6. Submit Waste Pickup
Request to EHS

End: Transfer to EHS for
Incineration

Click to download full resolution via product page

Prc200-SS Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Prc200-SS, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific hazardous waste management plan for any additional
requirements.

 To cite this document: BenchChem. [Proper Disposal of Prc200-SS: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257460#prc200-ss-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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